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Compound of Interest

Compound Name: BrettPhos

Cat. No.: B130012 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the structure, mechanism of action, and

applications of BrettPhos, a highly effective biarylmonophosphine ligand. The information

presented is intended for researchers, scientists, and professionals in the field of drug

development and organic synthesis.

Core Structure and Properties of BrettPhos
BrettPhos, chemically known as 2-(Dicyclohexylphosphino)-3,6-dimethoxy-2′,4′,6′-triisopropyl-

1,1′-biphenyl, is a bulky and electron-rich phosphine ligand developed in the laboratory of

Stephen L. Buchwald at MIT.[1][2] Its unique structural features contribute to its high reactivity

and versatility in a range of palladium-catalyzed cross-coupling reactions.[3][4][5]

The ligand is characterized by a biphenyl backbone with significant steric bulk provided by the

dicyclohexylphosphino group on one phenyl ring and three isopropyl groups on the other.

Additionally, two methoxy groups are present on the phosphine-containing ring, which enhance

its electron-donating properties.[2][3]
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Property Value Source

IUPAC Name

dicyclohexyl-[3,6-dimethoxy-2-

[2,4,6-tri(propan-2-

yl)phenyl]phenyl]phosphane

[6]

Chemical Formula C₃₅H₅₃O₂P [6][7]

Molecular Weight 536.77 g/mol [7]

CAS Number 1070663-78-3 [6][7]

Appearance Off-white to white solid [4]

Melting Point 187-195 °C [4][7]

Mechanism of Action in Cross-Coupling Reactions
BrettPhos is a key ligand in palladium-catalyzed cross-coupling reactions, such as the

Buchwald-Hartwig amination and Suzuki-Miyaura coupling, which are fundamental for the

formation of carbon-nitrogen (C-N) and carbon-carbon (C-C) bonds.[3][5][8] The generally

accepted mechanism for these reactions involves a catalytic cycle consisting of three primary

steps: oxidative addition, transmetalation (for Suzuki-Miyaura), or amine

coordination/deprotonation (for Buchwald-Hartwig), and reductive elimination.[8][9][10][11][12]

Catalytic Cycle for Buchwald-Hartwig Amination
The Buchwald-Hartwig amination is a powerful method for the synthesis of arylamines. The

catalytic cycle, employing a Pd-BrettPhos catalyst, is illustrated below.
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Pd(0)-BrettPhos

Oxidative
Addition

Ar-X
Pd(II)(Ar)(X)-BrettPhos Amine

Coordination
R₂NH [Pd(II)(Ar)(X)(R₂NH)-BrettPhos] Deprotonation

(Base) Pd(II)(Ar)(NR₂)-BrettPhos

Reductive
Elimination Ar-NR₂

Pd(0)-BrettPhos

Oxidative
Addition

Ar¹-X
Pd(II)(Ar¹)(X)-BrettPhos Transmetalation

Ar²-B(OR)₂
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Reductive
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Reaction Setup Reaction Execution Workup

Oven-dried vial with stir bar Add Pd₂(dba)₃ Add BrettPhos Add NaOtBu Evacuate and backfill
with Argon (3x) Add toluene Add amine Add aryl mesylate Heat to 100 °C Stir for specified time Cool to room temperature Dilute with ether Filter through Celite Concentrate in vacuo Purify by chromatography Isolated Product

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 5 Tech Support

https://www.chemimpex.com/products/31475
https://en.wikipedia.org/wiki/Dialkylbiaryl_phosphine_ligands
https://pubchem.ncbi.nlm.nih.gov/compound/25112535
https://www.sigmaaldrich.com/US/en/product/aldrich/718742
https://pmc.ncbi.nlm.nih.gov/articles/PMC2645945/
https://pmc.ncbi.nlm.nih.gov/articles/PMC2645945/
https://pubs.acs.org/doi/10.1021/acsomega.0c01528
https://pmc.ncbi.nlm.nih.gov/articles/PMC7469115/
https://pmc.ncbi.nlm.nih.gov/articles/PMC7469115/
https://pmc.ncbi.nlm.nih.gov/articles/PMC7469115/
https://pubs.acs.org/doi/10.1021/acs.chemrev.2c00204
https://pmc.ncbi.nlm.nih.gov/articles/PMC9756297/
https://pmc.ncbi.nlm.nih.gov/articles/PMC9756297/
https://www.benchchem.com/product/b130012#brettphos-structure-and-mechanism
https://www.benchchem.com/product/b130012#brettphos-structure-and-mechanism
https://www.benchchem.com/product/b130012#brettphos-structure-and-mechanism
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b130012?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b130012?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Phone: (601) 213-4426
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